Cas no 1427376-99-5 (2-(3-Bromo-2-fluorophenoxy)ethan-1-amine)

• Product Name: 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine
• CAS No: 1427376-99-5
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5950136
• PubChem ID: 83714674
• Update Time: 2025-10-29

2-(3-Bromo-2-fluorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine
• Ethanamine, 2-(3-bromo-2-fluorophenoxy)-
• 1427376-99-5
• EN300-1911059
• A1-30459

• Inchi： 1S/C8H9BrFNO/c9-6-2-1-3-7(8(6)10)12-5-4-11/h1-3H,4-5,11H2
• InChI Key： XBWMCLUIPDPJQZ-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=CC(Br)=C1F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 289.0±30.0 °C(Predicted)
• pka: 8.11±0.10(Predicted)

Additional information on 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine

Introduction to 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine (CAS No. 1427376-99-5)

2-(3-Bromo-2-fluorophenoxy)ethan-1-amine, with the CAS number 1427376-99-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromo and fluoro-substituted phenoxy group attached to an ethylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine is C₉H₁₀BrFNO, and its molecular weight is approximately 234.08 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-characterized in the literature, providing a solid foundation for its use in various research and development activities.

In recent years, 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of bioactive compounds. The presence of the bromo and fluoro substituents on the phenoxy group allows for a wide range of chemical modifications, making it an attractive starting material for the development of novel drugs. For instance, researchers have explored its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) active compounds.

The biological activity of 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine has also been investigated in various preclinical studies. Studies have shown that this compound exhibits moderate to strong binding affinity to several neurotransmitter receptors, including serotonin (5-HT) receptors and dopamine receptors. This binding activity suggests potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its potential as a therapeutic agent, 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine has also been used as a tool compound in biochemical assays and cell-based studies. Its ability to modulate receptor activity makes it a useful probe for studying receptor function and signaling pathways. For example, researchers have utilized this compound to investigate the role of serotonin receptors in cellular processes such as proliferation, differentiation, and apoptosis. These studies have provided valuable insights into the molecular mechanisms underlying various physiological and pathological conditions.

The safety profile of 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine has been evaluated in several toxicological studies. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate safety measures should be taken when handling this compound, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLPs).

In conclusion, 2-(3-Bromo-2-fluorophenoxy)ethan-1-amine (CAS No. 1427376-99-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to the discovery of novel therapeutic agents.